N(4)-Hydroxycytosine
Overview
Description
N(4)-Hydroxycytosine is a useful research compound. Its molecular formula is C4H5N3O2 and its molecular weight is 127.10 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Stability : N(4)-Hydroxycytosine and its derivatives have been studied for their molecular geometries and energies. The imino tautomer form is found to be the most stable, suggesting its significance in biochemical conditions (Leś, Adamowicz, & Rode, 1993).
Crystal Structure Analysis : The crystal structure of 1-methyl-N4-hydroxycytosine hydrochloride reveals its conformation, which is relevant to the mechanism of attack by hydroxylamine and hydroxylamine mutagenesis in cytosine (Birnbaum, Kulikowski, & Shugar, 1979).
Role in Mutagenesis : N4-hydroxycytosine has been implicated in hydroxylamine-induced chromosome aberrations and mutagenesis, highlighting its role in genetic modifications (Jana, Prasad, & Moutschen, 1974).
Photoisomerization Reactions : Studies have examined the photoisomerization of N4-hydroxycytosines, which involves the syn and anti forms of the compound. This process is influenced by weak interactions with the matrix environment and has implications for understanding the behavior of N4-hydroxycytosine under different conditions (Lapinski, Nowak, Sobolewski, & Kierdaszuk, 2006).
Mutagenic Action Mechanism : The reaction of hydroxylamine with polycytidylic acid, forming N4-hydroxycytidine, has been studied to understand the mutagenic action mechanism of hydroxylamine (Brown & Phillips, 1965).
Relevance to Hydroxylamine Mutagenesis : Crystal structure studies of N4-hydroxycytosine analogues provide insights into their potential behavior in hydroxylamine mutagenesis and the implications for understanding genetic modifications (Birnbaum, Kierdaszuk, & Shugar, 1996).
Properties
IUPAC Name |
6-(hydroxyamino)-1H-pyrimidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c8-4-5-2-1-3(6-4)7-9/h1-2,9H,(H2,5,6,7,8) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSHIQPFXKULOPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=O)N=C1)NO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70942741 | |
Record name | 4-(Hydroxyamino)pyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70942741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20555-88-8 | |
Record name | N(4)-Hydroxycytosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020555888 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(Hydroxyamino)pyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70942741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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